Cas no 51020-13-4 (4-methyl-4-phenylcyclohex-2-en-1-one)

4-methyl-4-phenylcyclohex-2-en-1-one structure
51020-13-4 structure
Product Name:4-methyl-4-phenylcyclohex-2-en-1-one
CAS No:51020-13-4
MF:C13H14O
MW:186.249663829803
CID:934612
PubChem ID:317675
Update Time:2025-04-19

4-methyl-4-phenylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-4-phenylcyclohex-2-en-1-one
    • 2-Cyclohexen-1-one, 4-methyl-4-phenyl-
    • 4-Methyl-4-phenyl-2-cyclohexen-1-one
    • DS-005447
    • A881705
    • 17429-36-6
    • EN300-109873
    • 4-methyl-4-phenylcyclohex-2-enone
    • MFCD00087385
    • 4-METHYL-4-PHENYL-CYCLOHEX-2-ENONE
    • NSC-250970
    • 51020-13-4
    • 6-Phenyl-6-methyl-1-cyclohexene-3-one
    • 4-METHYL-4-PHENYL-2-CYCLOHEXEN-1-ONE, (+/-)
    • 4-Methyl-4-phenyl-2-cyclohexen-1-one #
    • CS-0153769
    • 4-methyl-4-phenyl-cyclohex-2-en-1-one
    • AKOS016844447
    • NSC250970
    • SCHEMBL8873535
    • DB-306055
    • DS-6977
    • J-515752
    • 1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
    • 1-Methyl-2,3-dihydro[1,1'-biphenyl]-4(1H)-one
    • C73334
    • DTXSID90938489
    • Inchi: 1S/C13H14O/c1-13(9-7-12(14)8-10-13)11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3
    • InChI Key: NTASQMWLMVNJSS-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C)(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 186.10452
  • Monoisotopic Mass: 186.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.041
  • Boiling Point: 254.1°C at 760 mmHg
  • Flash Point: 107.1°C
  • Refractive Index: 1.544
  • PSA: 17.07
  • LogP: 2.86340
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